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Compound of Interest

Compound Name: Symphytine

Cat. No.: B1681198

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the relative potency of the pyrrolizidine alkaloid
(PA) Symphytine and its corresponding N-oxide. The information presented herein is based on
available experimental data and is intended to inform research and development in toxicology
and pharmacology.

Executive Summary

Symphytine and its N-oxide are naturally occurring compounds found in plants of the
Symphytum genus, commonly known as comfrey. Both compounds are recognized for their
potential hepatotoxicity. The core difference in their potency lies in their metabolic activation.
Symphytine is a tertiary amine that can be directly metabolized by hepatic cytochrome P450
enzymes into highly reactive pyrrolic esters. These metabolites can form adducts with cellular
macromolecules, leading to cytotoxicity and genotoxicity. In contrast, Symphytine N-oxide is
less potent and requires an initial metabolic reduction to Symphytine before it can undergo the
same toxic activation pathway. This additional metabolic step significantly attenuates its overall

toxicity.

Data Presentation: Relative Potency

Quantitative data directly comparing the in vivo and in vitro potency of Symphytine and
Symphytine N-oxide is limited. However, available data for Symphytine and the established
principles of pyrrolizidine alkaloid toxicology allow for a comparative assessment.
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Route of
Compound Metric Value Species Administrat Reference
ion
) Intraperitonea
Symphytine LD50 130 mg/kg Rat |
Intraperitonea
LD50 300 mg/kg Mouse | [1]
Not available.
Expected to
Symphytine be
Y p N LD50 o - -
N-oxide significantly
higher than
Symphytine.
In vitro
) o Data not
Symphytine Cytotoxicity ) - -
available.
(IC50)
Data not
available.
_ In vitro Expected to
Symphytine o
i Cytotoxicity be - -
N-oxide o
(IC50) significantly
higher than
Symphytine.

Note: The lower the LD50 value, the higher the acute toxicity. The significantly lower expected

potency of Symphytine N-oxide is due to its requirement for metabolic reduction prior to

activation.

Metabolic Activation Pathway

The differential potency of Symphytine and its N-oxide is primarily dictated by their metabolic

pathways. The following diagram illustrates the key steps involved in their bioactivation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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